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Compound of Interest

Compound Name: Broparestrol

CAS No.: 22393-63-1

Cat. No.: B1229346

Get Quote

Broparestrol: A Tool Compound for
Endocrinology Research
Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM)

belonging to the triphenylethylene group.[1] Structurally related to clomifene and

diethylstilbestrol, it has been utilized in Europe for the treatment of breast cancer and in

dermatology.[1] In endocrinology research, Broparestrol serves as a valuable tool compound

for investigating the complex mechanisms of estrogen receptor (ER) signaling. It is

characterized by its dual activity, exhibiting both slight estrogenic and potent antiestrogenic

effects.[1] This document provides detailed application notes and experimental protocols for the

use of Broparestrol in endocrinological research.
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Physicochemical Properties
Property Value Reference

Chemical Name
α-bromo-α,β-diphenyl-β-p-

ethylphenylethylene
[1]

Synonyms
Acnestrol, Longestrol, BDPE,

LN-107
[1]

Molecular Formula C22H19Br

Molecular Weight 363.3 g/mol

Isomers
Mixture of E- and Z-isomers

(LN-1643 and LN-2299)
[1]

Mechanism of Action
As a SERM, Broparestrol's mechanism of action is centered on its interaction with estrogen

receptors, primarily ERα and ERβ. The tissue-specific effects of SERMs are a result of the

unique conformational changes they induce in the ER upon binding. This altered conformation

affects the recruitment of co-activator and co-repressor proteins to the receptor-DNA complex,

leading to differential gene expression in a tissue-dependent manner. In tissues where it acts

as an antagonist, such as the breast, Broparestrol competitively blocks the binding of

endogenous estrogens, leading to the recruitment of co-repressors and subsequent

downregulation of estrogen-responsive genes that drive cell proliferation. In other tissues, it

may act as a partial agonist, recruiting a different set of co-regulators that initiate a partial

estrogenic response.
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General Mechanism of SERM Action
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MCF-7 Proliferation Assay Workflow

Start

Culture MCF-7 cells in
phenol red-free medium

with CS-FBS (72h)

Seed cells into
96-well plates

Treat with Vehicle, E2,
or E2 + Broparestrol

Incubate for 6 days
(media change on day 3)

Perform cell
viability assay

Analyze data and
calculate IC50

End

 

Uterotrophic Assay Workflow

Start

Acclimate immature or
ovariectomized female rats

Randomize into
treatment groups

Administer compounds daily
for 3 days

Euthanize and dissect
uterus 24h after last dose

Record wet
uterine weight

Statistically analyze
uterine weights

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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